Cas no 158081-99-3 (CP-105696)

CP-105696 structure

Product Name:CP-105696

CAS No:158081-99-3

MF:C₂₈H₂₈O₄

MW:428.519528388977

MDL:MFCD00934881

CID:172111

PubChem ID:9867257

Update Time:2025-04-19

CP-105696 Chemical and Physical Properties

Names and Identifiers

- Cyclopentanecarboxylicacid,1-[(3S,4R)-3-([1,1'-biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-
- CP 105696
- Cyclopentanecarboxylicacid, 1-[3-([1,1'-biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-,(3S-trans)-
- Pfizer 105696
- (+)-1-(3S,4R)-[3-(4-Phenylbenzyl)-4-hydroxychroman-7-yl]cyclopentane carboxylic acid
- 1-[(3S,4R)-3-([1,1′-Biphenyl]-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl]-cyclopentanecarboxylic acid
- CP-105696
- CP105696
- BDBM50037218
- 1-[(3S,4R)-4-hydroxy-3-[(4-phenylphenyl)methyl]chroman-7-yl]cyclopentane-1-carboxylic Acid
- NCGC00248070-01
- HY-19193
- 1-[(3S,4R)-4-hydroxy-3-[(4-phenylphenyl)methyl]-3,4-dihydro-2H-chromen-7-yl]cyclopentane-1-carboxylic acid
- 1-(3-(4-phenylbenzyl)-4-hydroxychroman-7-yl)cyclopentane-1-carboxylic acid
- CP-105,696, >=98% (HPLC)
- CP-105,696
- Q27076889
- 1-((3S,4R)-3-Biphenyl-4-ylmethyl-4-hydroxy-chroman-7-yl)-cyclopentanecarboxylic acid
- CP 105,696
- SCHEMBL1898224
- CAS-158081-99-3
- 1-((3S,4R)-3-([1,1'-biphenyl]-4-ylmethyl)-4-hydroxychroman-7-yl)cyclopentane-1-carboxylic acid
- MS-27591
- AKOS040741566
- DTXCID5027308
- CHEMBL51770
- Tox21_300468
- UNII-Z7354TW4BM
- DTXSID7047308
- NCGC00254407-01
- EX-A3634
- Cyclopentanecarboxylic acid, 1-(3-((1,1'-biphenyl)-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl)-, (3S-trans)-
- CS-0014935
- CP105,696
- GTPL3368
- Z7354TW4BM
- Cyclopentanecarboxylic acid, 1-((3S,4R)-3-((1,1'-biphenyl)-4-ylmethyl)-3,4-dihydro-4-hydroxy-2H-1-benzopyran-7-yl)-
- 158081-99-3
- G12898
- CP 105696?
- MDL： MFCD00934881
- Inchi： 1S/C28H28O4/c29-26-22(16-19-8-10-21(11-9-19)20-6-2-1-3-7-20)18-32-25-17-23(12-13-24(25)26)28(27(30)31)14-4-5-15-28/h1-3,6-13,17,22,26,29H,4-5,14-16,18H2,(H,30,31)/t22-,26+/m0/s1
- InChI Key： KMNLXCBYBKHKSK-BKMJKUGQSA-N
- SMILES： O1C[C@H](CC2C=CC(C3C=CC=CC=3)=CC=2)[C@H](C2C=CC(=CC1=2)C1(C(=O)O)CCCC1)O

Computed Properties

Exact Mass: 428.19884
Monoisotopic Mass: 428.19875937g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 32
Rotatable Bond Count: 5
Complexity: 627
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 66.8Å²

Experimental Properties

PSA: 66.76

CP-105696 Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

CP-105696 Pricemore >>

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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0363-5MG	CP-105,696	158081-99-3		5mg	¥1494.99	2023-09-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0363-25MG	CP-105,696	158081-99-3		25mg	¥5775.38	2023-09-18
MedChemExpress	HY-19193-10mM*1 mL in DMSO	CP-105696	158081-99-3	99.66%	10mM*1 mL in DMSO	￥1760	2024-04-19
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